Cas no 233684-11-2 (4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-)

• Product name: 4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-
• CAS No: 233684-11-2
• MF: C₁₂H₁₃NO₃
• MW: 219.23652
• CID: 245364
• PubChem ID: 45094537

4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-
• 4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-(9CI)
• 233684-11-2
• SCHEMBL13924619

• Inchi： InChI=1S/C12H13NO3/c1-4-15-12-13-10-6-8(3)7(2)5-9(10)11(14)16-12/h5-6H,4H2,1-3H3
• InChI Key： GXRCXLLUOWNDRA-UHFFFAOYSA-N
• SMILES： CCOC1OC(=O)C2=CC(=C(C=C2N=1)C)C

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 47.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines